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Compound of Interest

Compound Name:
(FERROCENYLMETHYL)TRIMET

HYLAMMONIUM BROMIDE

CAS No.: 106157-30-6

Cat. No.: B564395

Get Quote

A Standardized Aqueous Redox Probe for Kinetic &
Bio-Sensing Applications
Executive Summary
(Ferrocenylmethyl)trimethylammonium bromide (often abbreviated as FcTMA

Br

) is a premier water-soluble organometallic redox probe. Unlike neutral ferrocene, which
requires organic solvents, the trimethylammonium cationic tether grants FcTMA

exceptional solubility in aqueous media while retaining the fast, reversible one-electron transfer
kinetics characteristic of the ferrocenyl moiety.

This guide provides a definitive technical profile, validated synthesis protocols, and

electrochemical characterization standards. It is designed to serve as a self-contained

reference for integrating FcTMA
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into biosensors, aqueous redox flow batteries (ARFBs), and kinetic benchmarking workflows.

Physicochemical Architecture & Profile
The molecule consists of a ferrocene core functionalized with a quaternary ammonium group.

[1] This cationic charge is critical: it prevents adsorption onto electrode surfaces (common with

neutral ferrocene) and ensures stability in physiological pH ranges.

Table 1: Core Physicochemical Specifications

Property Specification Notes

IUPAC Name
(Ferrocenylmethyl)trimethylam

monium bromide

Common Abbr.

FcTMA

Br

,

CAS Number 106157-30-6 Specific to Bromide salt.

Formula

Molecular Weight 338.07 g/mol

Appearance
Yellow to Orange Crystalline

Powder

Oxidized form (Fe

) is Blue/Green.

Solubility Aqueous: > 0.5 M

Highly soluble in water, MeOH;

insoluble in

.

Redox Potential V vs. NHE
Approx. +0.41 V vs. Ag/AgCl

(3M KCl).

Diffusion Coeff. (

)

cm

/s

In 0.1 M KCl at 25°C.
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Synthesis & Purification Protocols
While the iodide salt is commercially ubiquitous, the bromide salt is often preferred in biological

systems to avoid iodide oxidation interferences or specific anion toxicity. Below is the Ion-

Exchange Metathesis Protocol, selected for its safety and high yield compared to handling

gaseous methyl bromide.

Protocol A: Synthesis via Anion Metathesis (Recommended)
Objective: Convert (Ferrocenylmethyl)trimethylammonium iodide to the bromide salt.

Reagents:

Precursor: (Ferrocenylmethyl)trimethylammonium iodide (Commercial or synthesized via

).

Exchange Resin: Amberlite IRA-400 (Chloride form) or Dowex 1X8.

Eluent: Deionized Water (18.2 M

).

Precipitant: Concentrated HBr (hydrobromic acid) or NaBr.

Workflow:

Resin Preparation:

Pack a glass column (20 cm x 2 cm) with Amberlite IRA-400.

Flush with 1 M NaBr (500 mL) to convert the resin from Chloride to Bromide form.

Rinse with DI water until the eluent is halide-free (

test negative).

Ion Exchange:

Dissolve 2.0 g of the Iodide salt in minimal warm water (approx. 15 mL).
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Load onto the column. Elute with DI water at a flow rate of 1 mL/min.

Collect the yellow/orange fraction. The iodide is retained; the bromide elutes.

Isolation:

Concentrate the eluent via rotary evaporation to ~5 mL.

Add excess acetone or diethyl ether to precipitate the bromide salt.

Filter and dry under vacuum at 40°C for 12 hours.

Validation:

Gravimetric Yield: >90%.[1][2]

Purity Check: Dissolve a sample in water; add

. A cream/yellow precipitate indicates residual iodide; white indicates pure bromide/chloride.
(Quantitative: Elemental Analysis).

Visualizing the Synthesis Logic

Start: (Dimethylaminomethyl)
ferrocene

Quaternization
(+ MeI in Acetone)

Nucleophilic Subst. Intermediate:
FcTMA Iodide (Solid)

Precipitation Anion Exchange
(Resin Br- form)

Metathesis Product:
FcTMA Bromide

Elution & Drying

Click to download full resolution via product page

Figure 1: Step-wise conversion from tertiary amine to quaternary bromide salt via iodide

intermediate.

Electrochemical Characterization Standards
To use FcTMA

as a reference standard, strict adherence to the voltammetric protocol is required. The redox
event is the one-electron oxidation of the iron center:

Protocol B: Cyclic Voltammetry (CV) Validation
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Setup:

Working Electrode: Glassy Carbon (3 mm dia), polished with 0.05

m alumina.

Reference: Ag/AgCl (3 M KCl).

Counter: Platinum wire.[3]

Electrolyte: 0.1 M KCl or

(pH 7.0).

Procedure:

Prepare a 1.0 mM solution of FcTMA

Br

in the electrolyte.

Deoxygenate with Argon/Nitrogen for 10 minutes (critical to prevent parasitic oxygen

reduction).

Scan Range: 0.0 V to +0.8 V vs. Ag/AgCl.

Scan Rates: 10, 20, 50, 100, 200 mV/s.

Data Analysis & Acceptance Criteria:

Reversibility: The peak separation (

) should be 59-65 mV at slow scan rates, indicating a Nernstian reversible process.

Current Ratio:

.

Linearity: Plot
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vs.

(square root of scan rate).[4]

must be >0.998.

Calculating Diffusion Coefficient (

): Use the Randles-Sevcik equation for a reversible system at 25°C:

(electron transfer)

= Electrode area (cm

)[4]

= Concentration (mol/cm

)[4]

Target

Value:

cm

/s.

Mechanism of Action Diagram
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Figure 2: The reversible one-electron redox cycle at the electrode interface.

Applications in Bio-Sensing & Kinetics
1. Enzymatic Mediator (Glucose Sensing)
FcTMA

acts as an artificial electron acceptor for oxidases (e.g., Glucose Oxidase - GOx). It replaces
oxygen, mitigating errors from oxygen fluctuation in blood samples.

Mechanism:

Glucose + GOx(FAD)

Gluconolactone + GOx(FADH

)

GOx(FADH
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) + 2 FcTMA

GOx(FAD) + 2 FcTMA

+ 2H

2 FcTMA

2 FcTMA

+ 2e

(at Electrode)

Advantage: The formal potential (+0.41 V) is low enough to avoid oxidizing common

interferents like ascorbic acid or uric acid, yet high enough to drive the enzyme efficiently.

2. Aqueous Redox Flow Batteries (ARFBs)
Used as a catholyte material. The high solubility (>0.5 M) allows for high volumetric energy

density.

Stability: The quaternary ammonium group prevents dimerization and degradation common

to unsubstituted ferrocenium ions in water.

Safety & Handling (MSDS Summary)
Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).

Storage: Hygroscopic. Store in a desiccator at room temperature. Protect from light (slow

photolysis of the ferrocene ring can occur over months).

Disposal: Contains Iron. Dispose of as heavy metal organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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